Cas no 2228530-86-5 (1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228530-86-5
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6240674
• PubChem ID: 165976739
• Update Time: 2025-06-15

1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1942210
• 2228530-86-5
• 1-[2-methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
• 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C13H16F3NO/c1-11(2)7-12(11,17)8-5-4-6-9(10(8)18-3)13(14,15)16/h4-6H,7,17H2,1-3H3
• InChI Key： YACPKPAWJIQOMG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1(CC1(C)C)N)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine

1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine (CAS No. 2228530-86-5): An Overview of a Promising Compound in Medicinal Chemistry

1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine (CAS No. 2228530-86-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane ring and trifluoromethyl substituent, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The cyclopropane ring in the structure of 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine imparts significant rigidity and conformational constraint to the molecule. This structural rigidity can influence the compound's interactions with biological targets, potentially leading to enhanced selectivity and potency. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the pharmacological properties of 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine. One notable area of research is its potential as a serotonin receptor modulator. Serotonin receptors play a critical role in various physiological processes, including mood regulation, appetite control, and sleep patterns. Preliminary data suggest that 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine may exhibit selective binding to specific serotonin receptor subtypes, making it a promising lead for the development of novel antidepressants and anxiolytics.

In addition to its serotonin receptor activity, 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine has also been investigated for its potential as an anticonvulsant agent. Epilepsy is a complex neurological disorder characterized by recurrent seizures, and there is a continuous need for new and effective anticonvulsant drugs. Preclinical studies have shown that 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine exhibits anticonvulsant activity in animal models of epilepsy, suggesting its potential as a therapeutic agent for this condition.

The metabolic stability of 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine is another important aspect that has been studied. Metabolic stability is crucial for ensuring that a drug remains active in the body for an extended period, thereby improving its therapeutic efficacy. In vitro metabolic studies have demonstrated that 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine exhibits favorable metabolic stability, which is attributed to the presence of the trifluoromethyl group and the cyclopropane ring.

Furthermore, the pharmacokinetic properties of 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine have been evaluated in preclinical models. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The combination of high oral bioavailability and metabolic stability makes 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine an attractive candidate for further clinical development.

The safety profile of 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine has also been assessed in preclinical studies. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings support the potential for further clinical evaluation of 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine as a safe and effective therapeutic agent.

In conclusion, 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine (CAS No. 228530) is a promising compound with a unique chemical structure that offers several advantages in drug design. Its potential as a serotonin receptor modulator and anticonvulsant agent, combined with favorable pharmacokinetic properties and safety profile, make it an exciting candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its biological activities and mechanisms of action, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.